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Compound of Interest

Compound Name: Cobalt(II) acetylacetonate

Cat. No.: B1366596 Get Quote

In-Depth Technical Guide to Cobalt(II)
Acetylacetonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties and

synthesis of cobalt(II) acetylacetonate, a coordination complex with significant applications in

catalysis and materials science.

Molecular Identity and Synonyms
Cobalt(II) acetylacetonate is a coordination compound where a central cobalt atom in the +2

oxidation state is chelated by two acetylacetonate ligands.[1] Its IUPAC name is bis(pentane-

2,4-dionato-O,O')cobalt.[2]

Common synonyms for this compound include:

Co(acac)2[2]

Cobaltous acetylacetonate[2]

Bis(2,4-pentanedionato)cobalt(II)[3]

Cobalt diacetylacetonate[3]
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2,4-Pentanedione cobalt(II) derivative[4]

Molecular Formula and Weight
The molecular formula for the anhydrous form of cobalt(II) acetylacetonate is C₁₀H₁₄CoO₄.[2]

[5][6][7] The molecular weight of this compound is approximately 257.15 g/mol .[1][5]

Detailed Molecular Weight Calculation
The molecular weight is derived from the sum of the atomic weights of its constituent elements.

The table below provides a detailed breakdown of this calculation.

Constituent
Element

Symbol
Atomic Mass
(amu)

Count
Total Mass
(amu)

Cobalt Co 58.933 1 58.933

Carbon C 12.011 10 120.110

Hydrogen H 1.008 14 14.112

Oxygen O 15.999 4 63.996

Total 257.151

Experimental Protocols
The following sections detail common laboratory procedures for the synthesis and

characterization of cobalt(II) acetylacetonate.

Synthesis of Cobalt(II) Acetylacetonate
A common method for the preparation of cobalt(II) acetylacetonate involves the reaction of a

cobalt(II) salt with acetylacetone. One documented procedure utilizes cobalt(II) carbonate.[8]

Materials:

Basic cobalt(II) carbonate

Acetylacetone
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An organic solvent immiscible with water (e.g., n-heptane)

Procedure:

Suspend basic cobalt(II) carbonate in an organic solvent such as n-heptane within a reaction

vessel.

Add acetylacetone to the suspension while stirring. An exothermic reaction will occur,

indicated by a rise in temperature and the evolution of gas.

Heat the reaction mixture to the boiling point of the water-solvent azeotrope to drive the

reaction to completion.

Cool the reaction mixture to approximately 15°C to precipitate the product.

Isolate the solid product by filtration.

Wash the filtered solid with a small amount of the organic solvent.

Dry the final product to obtain cobalt(II) acetylacetonate.

Another approach involves the use of cobalt hydroxide in an organic solvent with a catalyst.[9]

Materials:

Cobalt hydroxide

Acetylacetone

Catalyst (e.g., a mixture of tetrabutylammonium bromide and dodecyl trimethyl ammonium

chloride)

Organic solvent (e.g., methanol, ethanol, or acetone)

Procedure:

Mix cobalt hydroxide, the catalyst, and the organic solvent, stirring until uniform.

Add acetylacetone to the mixture.
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Perform a reflux reaction.

Following the reaction, treat the solution to isolate the cobalt(II) acetylacetonate product.

Characterization of Cobalt(II) Acetylacetonate
Characterization of the synthesized complex is crucial to confirm its identity and purity.

Common analytical techniques include:

Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the

acetylacetonate ligand and the Co-O bonds.[10]

UV-Visible (UV-Vis) Spectroscopy: To observe the d-d electronic transitions of the cobalt(II)

ion in its coordination environment.

Single Crystal X-ray Diffraction: To determine the precise molecular structure and

coordination geometry of the cobalt center.[11]

Elemental Analysis: To confirm the empirical formula by quantifying the percentages of

carbon, hydrogen, and cobalt.[11]

Thermal Analysis: To study the thermal stability of the compound.[11]

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow from starting materials to the fully

characterized cobalt(II) acetylacetonate complex.
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Caption: Workflow for the synthesis and characterization of cobalt(II) acetylacetonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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